![molecular formula C9H8BrNO4 B1350319 Ethyl 2-bromo-3-nitrobenzoate CAS No. 31706-23-7](/img/structure/B1350319.png)
Ethyl 2-bromo-3-nitrobenzoate
Overview
Description
Ethyl 2-bromo-3-nitrobenzoate is an organic compound that is used in a variety of scientific research applications. It is a colorless liquid with a boiling point of 215°C and a melting point of -51°C. It is soluble in methanol and ethanol, and is insoluble in water. Ethyl 2-bromo-3-nitrobenzoate is a common reagent used in organic synthesis, and is used for the preparation of various compounds, including bromobenzoates, nitrobenzoates, and bromonitrobenzoates. The compound has been used in a variety of scientific studies, including those related to the synthesis of drugs and the study of the mechanism of action of various compounds.
Scientific Research Applications
Chemical Synthesis and Characterization
Ethyl 2-bromo-3-nitrobenzoate is a versatile compound used in various chemical synthesis processes. One notable application includes its role in the preparation of Ethyl 2-[2-(4-Nitrobenzoyl)-1H-indol-3-yl]acetate, where it undergoes a series of reactions including aza-alkylation and intramolecular Michael cascade reaction, followed by desulfonative dehydrogenation. This process is significant for creating complex molecules with potential applications in material science and pharmacology (Sunyoung Choi & Sung‐Gon Kim, 2017).
Photonic and Electrochemical Studies
Ethyl 2-bromo-3-nitrobenzoate is also instrumental in photonic and electrochemical research. Studies have explored its role in generating nitro radical anions and their subsequent chemical reactions. For instance, its derivative, ethyl- m -nitrobenzoate, was used in a cyclic voltammetric study to understand the chemical reactions of generated nitro radical anions in mixed media. This research is crucial for understanding the electrochemical behaviors of nitroaromatic compounds and their potential applications in fields like energy storage and sensor technology (J. Carbajo et al., 2000).
Crystal Structure Analysis
Moreover, the crystal structure of ethyl 2-bromo-3-nitrobenzoate derivatives has been extensively studied to understand molecular interactions and stabilization mechanisms. These studies are pivotal for materials science, especially in designing compounds with specific structural and functional properties. For instance, the crystal structure of ethyl 4-butylamino-3-nitrobenzoate was analyzed, revealing intricate molecular interactions and stabilization through intramolecular and intermolecular hydrogen bonds, contributing to our understanding of molecular assembly and crystal engineering (S. N. Narendra Babu et al., 2009).
properties
IUPAC Name |
ethyl 2-bromo-3-nitrobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO4/c1-2-15-9(12)6-4-3-5-7(8(6)10)11(13)14/h3-5H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTNZOABLVURCTP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=CC=C1)[N+](=O)[O-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70395652 | |
Record name | Ethyl 2-bromo-3-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70395652 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-bromo-3-nitrobenzoate | |
CAS RN |
31706-23-7 | |
Record name | Ethyl 2-bromo-3-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70395652 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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